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Compound of Interest

Compound Name:
5-Fluoro-2-nitrophenyl 2,6-

difluorobenzoate

CAS No.: 219689-91-5

Cat. No.: B2979815

Get Quote

Executive Summary & Technical Context
In drug discovery and peptide synthesis, 5-Fluoro-2-nitrophenyl (FNP) esters represent a

specialized class of "active esters." They are designed to balance reactivity with stability,

offering a modulation of electrophilicity compared to the traditional p-nitrophenyl (pNP) esters.

The infrared absorption of the ester carbonyl is a critical quality attribute (CQA). It serves as a

direct readout of the ester's electrophilicity: higher wavenumbers (

) correlate with greater ground-state destabilization and higher reactivity toward nucleophiles
(amines).

This guide analyzes the FNP ester carbonyl peak, typically found in the 1775–1785

range, and contrasts it with alternatives to validate synthesis and purity.

Theoretical Grounding: Electronic Effects on IR
Shifts
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The vibrational frequency of the carbonyl bond (

) is governed by the bond force constant (

) and reduced mass (

), approximated by Hooke's Law:

For active esters, the substituent on the phenolic oxygen alters the bond order of the carbonyl

through two competing effects:

Resonance (Mesomeric) Effect (

): Donation of the oxygen lone pair into the carbonyl reduces double-bond character,
lowering frequency.

Inductive Effect (

): Electron-withdrawing groups (EWGs) on the phenyl ring pull density from the oxygen,
preventing resonance donation. This retains the carbonyl's double-bond character, raising
frequency.

The 5-Fluoro-2-nitrophenyl Advantage
o-Nitro Effect: The nitro group at the ortho (2-) position exerts a strong inductive pull (

) and a field effect. Steric twisting may further decouple the phenolic oxygen from the ring,
enhancing the electron demand on the carbonyl.

m-Fluoro Effect: The fluorine at the meta (5-) position (relative to the oxygen) adds a distinct

inductive withdrawal (

) without the complicating resonance donation often seen in para-substitution.

Result: The combined electron withdrawal shifts the FNP carbonyl peak 10–20

higher than p-nitrophenyl esters, signaling enhanced reactivity.
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The following table synthesizes experimental ranges for FNP esters against standard

alternatives.

Table 1: Carbonyl Stretching Frequencies of Active
Esters

Active Ester
Type

Structure (Solid/Neat)
(Solution,

)

Reactivity
Profile

Standard Alkyl

Ester
R-CO-O-Alk 1735–1750 1730–1745 Inert (Reference)

p-Nitrophenyl

(pNP)

4-

-Ph-

1760–1770 1765–1775 Moderate

(Standard)

5-Fluoro-2-

nitrophenyl

(FNP)

5-F-2-

-Ph-

1775–1785 1780–1790 High (Tunable)

Pentafluorophen

yl (PFP) -
1790–1800 1800–1810 Very High

NHS Ester

N-

Hydroxysuccinim

ide

1740, 1780,

1815

*

~1785, 1820 High (Water

Soluble)

*NHS esters show a characteristic triplet or doublet due to coupling between the ester and

imide carbonyls.

Spectral Interpretation Guide
The "Active" Shift: A shift from ~1740

(starting acid/alkyl ester) to >1770

confirms successful formation of the FNP active ester.

Hydrolysis Monitoring: Appearance of a peak at ~1700–1720
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indicates hydrolysis to the free carboxylic acid.

Aminolysis Monitoring: Disappearance of the 1780

band and appearance of an Amide I band at ~1650

confirms successful coupling.

Visualization of Electronic Effects
The following diagram illustrates the additive electronic vectors that cause the high-frequency

shift in FNP esters compared to pNP esters.
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Caption: Additive electron-withdrawing effects of the 2-nitro and 5-fluoro groups reduce

resonance donation from the phenolic oxygen, strengthening the C=O bond and raising its

vibrational frequency.

Experimental Protocol: Synthesis &
Characterization
This protocol describes the synthesis of a model FNP ester (5-fluoro-2-nitrophenyl acetate) and

its IR characterization.

Materials
Substrate: Acetic Acid (or target carboxylic acid).
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Reagent: 5-Fluoro-2-nitrophenol (CAS: 446-36-6).

Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide).

Solvent: Dichloromethane (DCM), anhydrous.

Workflow Diagram

Start: Carboxylic Acid
+ 5-Fluoro-2-nitrophenol

Add DCC (1.1 eq)
0°C -> RT, 4-12h

Filter DCU (Urea)
Wash (NaHCO3, Brine)

Dry (MgSO4) & Concentrate
Recrystallize (EtOAc/Hex)

FT-IR Analysis
(Neat Film or KBr)

Check C=O Peak

Success

>1775 cm⁻¹

Free Acid

~1710 cm⁻¹

Phenol Only

No C=O
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Caption: Step-by-step workflow for synthesizing and validating FNP esters using IR

spectroscopy as the primary checkpoint.

Step-by-Step Methodology
Activation: Dissolve the carboxylic acid (1.0 mmol) and 5-fluoro-2-nitrophenol (1.0 mmol) in

anhydrous DCM (10 mL) under nitrogen.

Coupling: Cool to 0°C. Add DCC (1.1 mmol) and a catalytic amount of DMAP (0.1 mmol). Stir

for 30 mins at 0°C, then warm to room temperature (RT) for 4–12 hours.

Checkpoint: The reaction mixture should become cloudy as dicyclohexylurea (DCU)

precipitates.

Workup: Filter off the DCU byproduct. Wash the filtrate with 5%

(to remove unreacted acid/phenol) and brine.

Drying: Dry over anhydrous

, filter, and concentrate in vacuo.

IR Characterization:

Prepare a KBr pellet or use an ATR (Attenuated Total Reflectance) accessory.

Scan Parameters: 4000–400

, 4

resolution, 16 scans.

Target Signal: Look for a sharp, intense band at 1775–1785

.

Note: You will also see asymmetric nitro stretches (
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) around 1530–1550

and symmetric stretches around 1340–1360

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. kinampark.com [kinampark.com]

2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]

3. spectroscopyonline.com [spectroscopyonline.com]

To cite this document: BenchChem. [Comparative Guide: IR Spectroscopy of 5-Fluoro-2-
nitrophenyl Active Esters]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2979815/docs#comparative-guide-ir-spectroscopy-
of-5-fluoro-2-nitrophenyl-active-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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